![molecular formula C31H36N6O3S B2994225 N-cyclohexyl-2-[[3-oxo-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]acetamide CAS No. 1037683-54-7](/img/structure/B2994225.png)
N-cyclohexyl-2-[[3-oxo-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]acetamide
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Description
N-cyclohexyl-2-[[3-oxo-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C31H36N6O3S and its molecular weight is 572.73. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Researchers have synthesized various derivatives of quinazolinones, including compounds structurally related to N-cyclohexyl-2-[[3-oxo-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]acetamide, to explore their biological activities. For example, Markosyan et al. (2015) synthesized 2-sulfanyl-substituted 3-ethyl-3H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-ones, which exhibited significant anti-monoamine oxidase and antitumor activity (Markosyan, Gabrielyan, Arsenyan, & Sukasyan, 2015). This suggests a potential for therapeutic applications in neuropsychiatric and oncological disorders.
Antimicrobial and Pesticidal Activities
Compounds with the quinazolinone structure have been reported to possess significant antimicrobial and pesticidal activities. Misra and Gupta (1982) described the synthesis of new substituted 3H-quinazolin-4-one derivatives, including structures similar to this compound, which exhibited notable antibacterial and insecticidal activities (Misra & Gupta, 1982).
Anticancer Research
Quinazolinone derivatives have been explored for their potential anticancer properties. Berest et al. (2011) synthesized novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides and found some of these compounds to be highly active against non-small cell lung and CNS cancer cell lines, highlighting their potential as anticancer agents (Berest, Voskoboynik, Kovalenko, Antypenko, Nosulenko, Katsev, & Shandrovskaya, 2011).
Pharmacological Evaluation for Analgesic and Anti-inflammatory Activities
Alagarsamy et al. (2009) conducted a pharmacological evaluation of 3-cyclohexyl-2-substituted hydrazino-3H-quinazolin-4-ones, which share structural similarities with this compound. They found that these compounds exhibited significant analgesic and anti-inflammatory activities, with minimal ulcerogenic potential compared to traditional NSAIDs, suggesting a therapeutic potential for pain and inflammation management (Alagarsamy, Shankar, Solomon, Sheorey, & Parthiban, 2009).
Properties
IUPAC Name |
N-cyclohexyl-2-[[3-oxo-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H36N6O3S/c38-27(32-22-9-3-1-4-10-22)21-41-31-34-25-14-8-7-13-24(25)29-33-26(30(40)37(29)31)15-16-28(39)36-19-17-35(18-20-36)23-11-5-2-6-12-23/h2,5-8,11-14,22,26H,1,3-4,9-10,15-21H2,(H,32,38) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNIJYOMYFPEVNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CCC(=O)N5CCN(CC5)C6=CC=CC=C6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H36N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
572.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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